5-(2,3-Dichlorophenyl)furan-2-carboxylic acid
Overview
Description
“5-(2,3-Dichlorophenyl)furan-2-carboxylic acid” is a chemical compound with the molecular formula C11H6Cl2O3 . It belongs to the class of organic compounds known as furoic acids, which are characterized by a furan ring bearing a carboxylic acid group .
Molecular Structure Analysis
The molecular structure of “5-(2,3-Dichlorophenyl)furan-2-carboxylic acid” consists of a furan ring substituted with a carboxylic acid group and a 2,3-dichlorophenyl group . The exact structure can be represented by the SMILES notation: OC(=O)C1=CC=C(O1)C1=C(Cl)C(Cl)=CC=C1 .Physical And Chemical Properties Analysis
The molecular weight of “5-(2,3-Dichlorophenyl)furan-2-carboxylic acid” is 257.07 . Other physical and chemical properties are not specified in the available literature.Scientific Research Applications
Pharmaceutical Research
“5-(2,3-Dichlorophenyl)furan-2-carboxylic acid” may be explored in pharmaceutical research due to its structural similarity to other furan compounds known for their biological activity. For instance, furan derivatives have been studied for their antibacterial properties , and as urease inhibitors which are important in the treatment of ulcers .
Agricultural Chemistry
Furan compounds have applications in agriculture as well; they can be used as nematocides or pesticides. Given the structural characteristics of “5-(2,3-Dichlorophenyl)furan-2-carboxylic acid”, it might be researched for similar uses .
Mechanism of Action
Target of Action
It belongs to the class of organic compounds known as furoic acids, which are characterized by a furan ring bearing a carboxylic acid group at the c2 or c3 carbon atom .
Mode of Action
As a furoic acid derivative, it may interact with its targets through the carboxylic acid group, which can form hydrogen bonds and participate in various chemical reactions .
properties
IUPAC Name |
5-(2,3-dichlorophenyl)furan-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6Cl2O3/c12-7-3-1-2-6(10(7)13)8-4-5-9(16-8)11(14)15/h1-5H,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSMKDXIJGSTBNT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)C2=CC=C(O2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6Cl2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00353008 |
Source
|
| Record name | 5-(2,3-dichlorophenyl)furan-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00353008 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2,3-Dichlorophenyl)furan-2-carboxylic acid | |
CAS RN |
55462-54-9 |
Source
|
| Record name | 5-(2,3-dichlorophenyl)furan-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00353008 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Benzene, 1-bromo-4-[(4-methylphenyl)methyl]-](/img/structure/B185176.png)
